2-chloro-N-[(4-methoxyphenyl)methyl]-4-methylaniline

• Molecular Formula: C15H16ClNO
• Molecular Weight: 261.74 g/mol
• IUPAC Name: 2-chloro-N-[(4-methoxyphenyl)methyl]-4-methylaniline
• InChI: InChI=1S/C15H16ClNO/c1-11-3-8-15(14(16)9-11)17-10-12-4-6-13(18-2)7-5-12/h3-9,17H,10H2,1-2H3
• InChI Key: MAGDDWIOTSNMBS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NCC2=CC=C(C=C2)OC)Cl

Description

N-(2-Chloro-4-methylphenyl)-4-methoxybenzenemethanamine is an organic compound with a complex structure that includes both chloro and methoxy functional groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(2-Chloro-4-methylphenyl)-4-methoxybenzenemethanamine typically involves a multi-step process. One common method includes the reaction of 2-chloro-4-methylphenylamine with 4-methoxybenzyl chloride under basic conditions to form the desired product. The reaction is usually carried out in an organic solvent such as dichloromethane or toluene, with a base like sodium hydroxide or potassium carbonate to facilitate the reaction.

Industrial Production Methods

On an industrial scale, the production of N-(2-Chloro-4-methylphenyl)-4-methoxybenzenemethanamine may involve similar synthetic routes but optimized for large-scale operations. This includes the use of continuous flow reactors and automated systems to ensure consistent quality and yield. The reaction conditions are carefully controlled to maximize efficiency and minimize by-products.

Chemical Reactions Analysis

Types of Reactions

N-(2-Chloro-4-methylphenyl)-4-methoxybenzenemethanamine can undergo various chemical reactions, including:

Oxidation: The methoxy group can be oxidized to form a corresponding aldehyde or carboxylic acid.

Reduction: The nitro group, if present, can be reduced to an amine.

Substitution: The chloro group can be substituted with other nucleophiles such as amines or thiols.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or hydrogen gas (H2) in the presence of a palladium catalyst are often used.

Substitution: Nucleophilic substitution reactions typically use reagents like sodium azide (NaN3) or sodium thiolate (NaSR).

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of the methoxy group can yield 4-methoxybenzaldehyde or 4-methoxybenzoic acid, while substitution of the chloro group can produce various substituted derivatives.

Scientific Research Applications

N-(2-Chloro-4-methylphenyl)-4-methoxybenzenemethanamine has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound can be used in studies of enzyme inhibition and protein binding due to its unique structure.

Industry: It is used in the production of dyes, pigments, and other specialty chemicals.

Mechanism of Action

The mechanism of action of N-(2-Chloro-4-methylphenyl)-4-methoxybenzenemethanamine involves its interaction with specific molecular targets. The chloro and methoxy groups can participate in hydrogen bonding and hydrophobic interactions, which can influence the compound’s binding affinity and specificity. These interactions can modulate the activity of enzymes or receptors, leading to various biological effects.

Comparison with Similar Compounds

Similar Compounds

• N-(2-Chloro-4-methylphenyl)-4-hydroxybenzamide
• N-(4-Chloro-2-methylphenyl)-2-(4-ethoxyphenylamino)acetamide

Uniqueness

N-(2-Chloro-4-methylphenyl)-4-methoxybenzenemethanamine is unique due to the presence of both chloro and methoxy groups, which confer distinct chemical reactivity and biological activity. This combination of functional groups is not commonly found in similar compounds, making it a valuable molecule for research and industrial applications.